Cas no 336185-30-9 (Ethyl cis-2-isothiocyanato-1-cyclohexanecarboxylate)

• Product Name: Ethyl cis-2-isothiocyanato-1-cyclohexanecarboxylate
• CAS No: 336185-30-9
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 860541
• PubChem ID: 2733738
• Update Time: 2025-04-19

Ethyl cis-2-isothiocyanato-1-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl cis-2-isothiocyanato-1-cyclohexanecarboxylate
• ethyl (1R,2S)-2-isothiocyanatocyclohexane-1-carboxylate
• ethyl (2S,1R)-2-isothiocyanatocyclohexanecarboxylate
• ST093062
• 336185-30-9
• DB-265034
• Ethyl cis-2-isothiocyanato-1-cyclohexanecarboxylate,97
• AKOS024286358
• DTXSID70369994

• Inchi： 1S/C10H15NO2S/c1-2-13-10(12)8-5-3-4-6-9(8)11-7-14/h8-9H,2-6H2,1H3/t8-,9+/m1/s1
• InChI Key： AIKOBLQGXOVNNL-BDAKNGLRSA-N
• SMILES： S=C=N[C@H]1CCCC[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 213.08200
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Color/Form: Not available
• PSA: 70.75000
• LogP: 2.21110
• Solubility: Not available